Cas no 161468-29-7 (4-Isoquinolinecarbonitrile,1-ethoxy-3-methyl-)

• Product Name: 4-Isoquinolinecarbonitrile,1-ethoxy-3-methyl-
• CAS No: 161468-29-7
• MF: C₁₃H₁₂N₂O
• MW: 212.247182846069
• CID: 109762
• PubChem ID: 14932999
• Update Time: 2025-04-18

4-Isoquinolinecarbonitrile,1-ethoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Isoquinolinecarbonitrile,1-ethoxy-3-methyl-
• 1-ethoxy-3-methylisoquinoline-4-carbonitrile
• 4-Isoquinolinecarbonitrile,1-ethoxy-3-methyl-(9CI)
• 161468-29-7

• Inchi： 1S/C13H12N2O/c1-3-16-13-11-7-5-4-6-10(11)12(8-14)9(2)15-13/h4-7H,3H2,1-2H3
• InChI Key： LSXGUJQRTMYMFG-UHFFFAOYSA-N
• SMILES： O(CC)C1C2C=CC=CC=2C(C#N)=C(C)N=1

Computed Properties

• Exact Mass: 212.094963011g/mol
• Monoisotopic Mass: 212.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.9Ų